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Compound of Interest

Compound Name: N-tert-Butylhydroxylamine

Cat. No.: B099380

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety precautions and handling guidelines for N-
tert-Butylhydroxylamine and its common salt, N-tert-Butylhydroxylamine hydrochloride.
The information is intended to support laboratory safety and ensure the proper use of this
compound in research and development settings.

Chemical and Physical Properties

N-tert-Butylhydroxylamine is an organic compound used in various chemical syntheses.[1] It
is often supplied as a white crystalline solid, particularly in its more stable hydrochloride salt
form.[1] Understanding the physical and chemical properties of both the free base and its
hydrochloride salt is crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of N-tert-
Butylhydroxylamine (Free Base)
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Property Value Reference
CAS Number 16649-50-6 [2]
Molecular Formula CsH11NO [2]
Molecular Weight 89.14 g/mol [2]
Appearance Colorless liquid or solid [3]
Boiling Point 120.9 °C at 760 mmHg [4]
Density 0.883 g/cm? [4]
Flash Point 43.6 °C [4]

B Soluble in water and many
Solubility . [3]
organic solvents.

Generally stable under normal
conditions but can decompose
under extreme pH or

Stability temperature. It is known to be [31[5]
hygroscopic and oxidizes
slowly to the nitroso

compound.

Table 2: Physical and Chemical Properties of N-tert-
Butylhydroxylamine Hydrochloride
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Property Value Reference

CAS Number 57497-39-9 [6]

Molecular Formula C4H12CINO [7]

Molecular Weight 125.60 g/mol [6]
White to off-white crystalline

Appearance [7]
powder or chunks.

Melting Point 183-189 °C [6]

Solubility Soluble in water. [8]
More stable than the free

Stability base, particularly towards [3]

aerial oxidation.

Toxicological Data and Hazard Identification

N-tert-Butylhydroxylamine is classified as harmful if swallowed and causes skin and serious

eye irritation.[2] It may also cause respiratory irritation.[2] While comprehensive quantitative

toxicological data is limited in publicly available literature, the known hazards necessitate

careful handling.

Table 3: Summary of Toxicological Information
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Parameter

Value

Reference

Acute Oral Toxicity

Harmful if swallowed (H302)

[2]

Skin Corrosion/Irritation

Causes skin irritation (H315)

[2]

Serious Eye Damage/Irritation

Causes serious eye irritation
(H319)

[2]

Respiratory Irritation

May cause respiratory irritation
(H335)

[2]

LD50 (Oral, Rat)

Not available

LC50 (Inhalation, Rat)

Not available

Permissible Exposure Limits

Not established. For the
hydrochloride salt, general
limits for particulates not
otherwise regulated may apply

in some jurisdictions.

[°]

Genotoxicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Biological Activity and Signaling Pathways

While specific toxicological pathways are not well-documented, research has highlighted the

role of N-tert-Butylhydroxylamine as an antioxidant. It has been shown to protect

mitochondria from oxidative damage and reverse age-related changes in mitochondrial function

in vitro and in vivo.[9][10][11] The proposed mechanism involves scavenging of reactive oxygen

species (ROS), with the N-hydroxylamine functional group being key to this activity.[10] It is

believed to be recycled by the mitochondrial electron transport chain, allowing it to act as a

potent antioxidant within the cell.[9][11]

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylhydroxylamine
https://www.researchgate.net/publication/11710792_N-t-Butyl_hydroxylamine_is_an_antioxidant_that_reverses_age-related_changes_in_mitochondria_in_vivo_and_in_vitro
https://www.benchchem.com/product/b099380?utm_src=pdf-body
https://www.researchgate.net/publication/11710792_N-t-Butyl_hydroxylamine_is_an_antioxidant_that_reverses_age-related_changes_in_mitochondria_in_vivo_and_in_vitro
http://morelife.org/researchems/NtBHA.html
https://pubmed.ncbi.nlm.nih.gov/11641246/
http://morelife.org/researchems/NtBHA.html
https://www.researchgate.net/publication/11710792_N-t-Butyl_hydroxylamine_is_an_antioxidant_that_reverses_age-related_changes_in_mitochondria_in_vivo_and_in_vitro
https://pubmed.ncbi.nlm.nih.gov/11641246/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Simplified Antioxidant Action of N-tert-Butylhydroxylamine

Donates electron N-tert-Butylhydroxylamine Scavenges
(Oxidized Form/Nitroxide)

Mitochondrial Recycles ol N i | Reactive Oxygen Species Causes »
Electron Transport Chain (Reduced Form) AL (ROS)

Neutralizes
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Safe Handling Workflow for N-tert-Butylhydroxylamine

Start: Receive Chemical

Store in a cool, dry,
well-ventilated area.
Keep container tightly sealed.

:

Pre-Use Check:
- Read SDS
- Verify chemical identity
- Inspect container integrity

Don Appropriate PPE:
- Goggles/Face Shield

- Lab Coat
- Gloves
- Respirator (if needed)

Handling in Ventilated Area
(Fume Hood Recommended)

:

Weighing/Dispensing

:

Use in Experiment

l

Post-Handling:
- Decontaminate work area
- Remove PPE correctly

l

Dispose of waste in
approved hazardous waste container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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